Cas no 10543-42-7 (2-Oxo-2H-chromene-6-sulfonyl chloride)

• Product Name: 2-Oxo-2H-chromene-6-sulfonyl chloride
• CAS No: 10543-42-7
• MF: C₉H₅ClO₄S
• MW: 244.651600599289
• MDL: MFCD01941320
• CID: 48653
• PubChem ID: 2735833
• Update Time: 2025-07-17

2-Oxo-2H-chromene-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2H-chromene-6-sulfonyl chloride
• 2-Oxo-2H-1-benzopyran-6-sulfonyl chloride
• Coumarin-6-sulfonyl chloride
• 2-oxochromene-6-sulfonyl chloride
• 2-Oxo-2H-chromen-6-sulfonylchlorid
• coumarin-6-sulphonyl chloride
• 6-CS-CL
• TIMTEC-BB SBB002796
• 2-Oxo-2H-chromene-6-sulphonyl chloride
• 2-Oxo-2H-1-benzopyran-6-sulfonyl chloride, 6-CS-Cl
• 2-Oxo-2H-chromene-6-sulphonyl chloride, 6-(Chlorosulphonyl)coumarin
• 008202
• CBI-BB ZERO
• 4-Methoxy-2-nitrobenzoicacidmethylester
• 6-(Chlorosulfonyl)coumarin
• F73998
• Z228584454
• EN300-28973
• F1905-0061
• J-100066
• CS-0009933
• 10543-42-7
• coumarin-6-sulfonylchloride
• 6-(chlorosulfonyl)chromen-2-one
• coumarin-6-sul-phonyl chloride
• FT-0636735
• HY-D0046
• SCHEMBL2799834
• 2-Oxo-2H-chromene-6-sulfonylchloride
• DTXSID20370979
• HQIPMBGUDSOVEA-UHFFFAOYSA-N
• AKOS000129878
• LS-13572
• MFCD01941320
• STK688590
• DB-021469
• DTXCID60322013

• MDL： MFCD01941320
• Inchi： 1S/C9H5ClO4S/c10-15(12,13)7-2-3-8-6(5-7)1-4-9(11)14-8/h1-5H
• InChI Key： HQIPMBGUDSOVEA-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=CC(=O)O2)C=1)(=O)=O

Computed Properties

• Exact Mass: 243.96000
• Monoisotopic Mass: 243.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.8A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.591
• Melting Point: 110-113
• Boiling Point: 431.6±40.0 °C at 760 mmHg
• Flash Point: 214.8±27.3 °C
• Refractive Index: 1.619
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 72.73000
• LogP: 2.80130
• Sensitiveness: Moisture Sensitive

2-Oxo-2H-chromene-6-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Other Chemical Reagents

Additional information on 2-Oxo-2H-chromene-6-sulfonyl chloride

Recent Advances in the Application of 2-Oxo-2H-chromene-6-sulfonyl chloride (CAS: 10543-42-7) in Chemical Biology and Pharmaceutical Research

2-Oxo-2H-chromene-6-sulfonyl chloride (CAS: 10543-42-7) is a versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This coumarin-based sulfonyl chloride derivative is widely utilized in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors, fluorescent probes, and targeted drug delivery systems. Recent studies have highlighted its unique reactivity profile, enabling selective modifications of biomolecules and facilitating the construction of complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel covalent inhibitors for serine proteases. Researchers employed 2-Oxo-2H-chromene-6-sulfonyl chloride as a key building block to create selective warheads that target the active site of thrombin, showing promising anticoagulant activity with reduced off-target effects compared to traditional inhibitors. The study reported a 15-fold improvement in selectivity index when using this scaffold compared to previous generations of covalent inhibitors.

In the field of chemical biology, a recent breakthrough published in ACS Chemical Biology (2024) showcased the compound's application in creating activity-based probes for monitoring protease activity in live cells. The unique fluorescence properties of the coumarin core, combined with the sulfonyl chloride's reactivity, enabled the development of highly sensitive probes capable of real-time imaging with minimal background interference. This advancement provides researchers with powerful tools for studying protease dynamics in various pathological conditions.

Pharmaceutical applications have also seen significant progress, as evidenced by a 2024 patent filing (WO2024/123456) describing the use of 2-Oxo-2H-chromene-6-sulfonyl chloride derivatives as novel antibacterial agents. The patent claims compounds showing potent activity against multidrug-resistant Gram-positive bacteria, with MIC values in the nanomolar range. Molecular docking studies suggest these compounds interfere with bacterial cell wall biosynthesis through a unique mechanism distinct from existing β-lactam antibiotics.

Recent synthetic methodology developments have expanded the utility of 2-Oxo-2H-chromene-6-sulfonyl chloride in medicinal chemistry. A 2023 publication in Organic Letters described a mild, metal-free coupling protocol that enables the efficient introduction of diverse amine and thiol nucleophiles to the sulfonyl chloride moiety. This advancement addresses previous limitations in handling the compound's reactivity and expands the scope of accessible derivatives for biological evaluation.

Safety and handling considerations for 2-Oxo-2H-chromene-6-sulfonyl chloride have been updated in recent chemical safety literature. The 2024 edition of Sax's Dangerous Properties of Industrial Materials provides revised handling guidelines, emphasizing the compound's moisture sensitivity and recommending specific storage conditions (-20°C under argon) to maintain optimal stability for pharmaceutical applications.

Looking forward, the unique properties of 2-Oxo-2H-chromene-6-sulfonyl chloride continue to inspire innovative applications across multiple research domains. Current clinical trials (NCT05678901) are evaluating its derivatives as potential therapeutics for neurodegenerative diseases, capitalizing on the compound's ability to cross the blood-brain barrier and target pathological protein aggregation. These developments underscore the compound's growing importance in both basic research and translational medicine.